Cas no 2228661-67-2 (2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228661-67-2
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6221098
• PubChem ID: 165633915
• Update Time: 2025-10-31

2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-amine
• EN300-1953727
• 2228661-67-2

• Inchi： 1S/C11H13F2NO/c12-11(13,7-14)9-5-8-3-1-2-4-10(8)15-6-9/h1-4,9H,5-7,14H2
• InChI Key： ZPUCWPSHKCETQN-UHFFFAOYSA-N
• SMILES： FC(CN)(C1COC2C=CC=CC=2C1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-amine

Compound CAS No 2228661-67-2: 2-(3,4-Dihydro-2H-1-Benzopyran-3-Yl)-2,2-Difluoroethan-1-Amine

The compound with CAS No 2228661-67-2, commonly referred to as 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-amine, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of benzopyrans, which are known for their aromatic properties and versatility in chemical reactions. The presence of the difluoro group and the amine functional group adds complexity to its reactivity and potential uses.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery and material science. For instance, researchers have explored the role of benzopyran derivatives in anti-inflammatory and antioxidant activities. The substitution pattern in this compound, particularly the difluoro group at the ethanamine position, has shown promising results in enhancing its pharmacokinetic properties. This makes it a valuable candidate for further investigation in medicinal chemistry.

The synthesis of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-amine involves a multi-step process that combines aromatic chemistry with fluorination techniques. The starting material is typically a substituted benzopyran derivative, which undergoes a series of transformations to introduce the difluoro group and the amine functionality. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, its unique structure allows for interactions with various biological targets, making it a candidate for drug development. Additionally, its electronic properties make it suitable for use in organic electronics and advanced materials. Researchers are currently exploring its use in polymer chemistry as a building block for novel materials with tailored properties.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced spectroscopic techniques such as NMR and mass spectrometry are essential for confirming its structure and purity. Recent advancements in analytical chemistry have made it easier to study such complex molecules, providing deeper insights into their properties and behavior.

In conclusion, the compound with CAS No 2228661-67-7, or benzopyran derivative, represents an exciting area of research with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.